PrCP-7414
Overview
Description
PrCP-7414, also known as PrCP inhibitor with CAS#1252037-41-4, is a potent PrCP inhibitor. For the convenience of communication, it is named as PrCP-7414. The last four digit of its CAS# was used for name.
Scientific Research Applications
Prolylcarboxypeptidase (PrCP) as a Therapeutic Target
Prolylcarboxypeptidase (PrCP) is a serine protease involved in several physiological processes, making it a potential target for therapeutic intervention in various diseases. PrCP has been studied for its roles in blood pressure regulation, inflammation, angiogenesis, and weight maintenance. Research indicates that PrCP may play a significant role in metabolic regulation and could be a target for obesity treatment (Zhao et al., 2010).
PrCP in Cardiovascular and Renal Health
Studies show that PrCP is involved in the regulation of blood pressure and cardiovascular health. A deficiency in PrCP can lead to elevated blood pressure, glomerular lesions, and cardiac dysfunction. This suggests its critical role in cardiovascular and renal health, providing insights for therapeutic approaches in related diseases (Maier et al., 2017).
PrCP and Vascular Dysfunction
Research on mice models indicates that depletion of PrCP can induce vascular dysfunction, including hypertension and faster arterial thrombosis. The study highlights the role of PrCP in regulating blood vessel homeostasis, suggesting its importance in vascular health (Adams et al., 2011).
PrCP in Neurological Research
PrCP has been investigated for its role in the central nervous system. Studies profiling the peptidome of human cerebrospinal fluid identified novel substrates for PrCP, which could be significant for understanding neurological conditions and developing targeted therapies (Zhao et al., 2010).
PrCP in Blood Pressure Regulation
The genetic association of PrCP polymorphisms with essential hypertension has been a focus of study, particularly in isolated populations. This research provides insights into the genetic factors influencing blood pressure regulation and the potential role of PrCP in hypertension (Wu et al., 2020).
properties
CAS RN |
1252037-41-4 |
|---|---|
Product Name |
PrCP-7414 |
Molecular Formula |
C31H33Cl2N5O2 |
Molecular Weight |
578.538 |
IUPAC Name |
2-Amino-N-((2S,3S)-3-(biphenyl-4-yl)-1-((2S)-2-(5,6-dichloro-1H-benzimidazol-2-yl)pyrrolidin-1-yl)-1-oxobutan-2-yl)-2-methylpropanamide |
InChI |
InChI=1S/C31H33Cl2N5O2/c1-18(19-11-13-21(14-12-19)20-8-5-4-6-9-20)27(37-30(40)31(2,3)34)29(39)38-15-7-10-26(38)28-35-24-16-22(32)23(33)17-25(24)36-28/h4-6,8-9,11-14,16-18,26-27H,7,10,15,34H2,1-3H3,(H,35,36)(H,37,40)/t18-,26-,27-/m0/s1 |
InChI Key |
PHUWAMRFIHBBMJ-OALGXETFSA-N |
SMILES |
CC(C)(N)C(N[C@@H]([C@H](C1=CC=C(C2=CC=CC=C2)C=C1)C)C(N3[C@H](C4=NC5=CC(Cl)=C(Cl)C=C5N4)CCC3)=O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PrCP-7414; PrCP 7414; PrCP7414; Angiotensinase C Inhibitor, Lysosomal Carboxypeptidase C Inhibitor, Lysosomal Pro-X Carboxypeptidase Inhibitor, PCP Inhibitor, Proline Carboxypeptidase Inhibitor, Prolylcarboxypeptidase Inhibitor, |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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